Cas no 2098031-33-3 ((4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone)

• Product Name: (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone
• CAS No: 2098031-33-3
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5725457
• PubChem ID: 121201321
• Update Time: 2025-06-09

(4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(2-hydroxyethyl)piperidin-1-yl]-piperidin-3-ylmethanone
• F1907-4911
• (4-(2-hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone
• 2098031-33-3
• AKOS026709353
• (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone

• Inchi： 1S/C13H24N2O2/c16-9-5-11-3-7-15(8-4-11)13(17)12-2-1-6-14-10-12/h11-12,14,16H,1-10H2
• InChI Key： TXWVEECXKKGSAT-UHFFFAOYSA-N
• SMILES： O=C(C1CNCCC1)N1CCC(CCO)CC1

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Additional information on (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone

Introduction to (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone (CAS No. 2098031-33-3) stands out as a compound of considerable interest due to its unique structural and functional properties. This compound, characterized by its piperidine-based framework, has garnered attention in recent years for its potential applications in drug development and biochemical research.

The molecular structure of (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone encompasses two piperidine rings connected through a methanone bridge, with a 2-hydroxyethyl group attached to one of the piperidine rings. This specific arrangement imparts distinct chemical and biological characteristics that make it a valuable scaffold for further derivatization and exploration.

In the realm of chemical biology, the versatility of (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone lies in its ability to interact with various biological targets. The hydroxyl group and the piperidine moieties provide multiple sites for functionalization, enabling the design of novel molecules with tailored pharmacological properties. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly those targeting neurological and cardiovascular diseases.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The piperidine rings in (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone are known to be conducive for binding to ATP pockets in kinase domains, making it an ideal candidate for designing potent inhibitors. Researchers have leveraged this property to create analogs that exhibit high selectivity and efficacy against specific kinases.

Moreover, the hydroxyl group attached to the piperidine ring offers a site for further chemical modifications, such as etherification or esterification, which can enhance solubility and bioavailability. These modifications are crucial for improving the pharmacokinetic profiles of drug candidates, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone. Molecular docking studies have been instrumental in predicting binding affinities and optimizing lead structures. These computational approaches have complemented experimental efforts, allowing researchers to screen large libraries of compounds efficiently and identify promising candidates for further development.

The compound's significance extends beyond kinase inhibition. Its structural motifs have been explored in the design of ligands for G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to modulate GPCR activity has implications for treating conditions such as hypertension, diabetes, and neurological disorders. Preliminary studies suggest that derivatives of (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone can interact with specific GPCRs, potentially leading to novel therapeutic interventions.

In conclusion, (4-(2-Hydroxyethyl)piperidin-1-yl)(piperidin-3-yl)methanone represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its unique structural features make it a versatile scaffold for designing molecules with targeted biological activities. As research continues to uncover new therapeutic avenues, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.